Cas no 91621-19-1 ( )

• Product Name: &nbsp
• CAS No: 91621-19-1
• MF: C₁₆H₁₆IN
• MW: 349.209416389465
• CID: 996617
• PubChem ID: 13214679
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 91621-19-1
• 1,2,4-Trimethylbenzo[g]quinolin-1-ium iodide
• NSC-340014
• Benzo[g]quinolinium,2,4-trimethyl-, iodide
• NSC340014
• DTXSID60528750
•  

• Inchi： 1S/C16H16N.HI/c1-11-8-12(2)17(3)16-10-14-7-5-4-6-13(14)9-15(11)16;/h4-10H,1-3H3;1H/q+1;/p-1
• InChI Key： YRIRFJXUEUUCCR-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C(C)=CC(C)=C2C=C3C=CC=CC3=CC=12

Computed Properties

• Exact Mass: 349.033
• Monoisotopic Mass: 349.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• Density: 1.049
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.608